Cas no 73428-03-2 (2-Naphthalenecarboxylicacid, 3-nitro-)

2-Naphthalenecarboxylicacid, 3-nitro- structure
73428-03-2 structure
Product name:2-Naphthalenecarboxylicacid, 3-nitro-
CAS No:73428-03-2
MF:C11H7NO4
MW:217.177582979202
CID:552276
PubChem ID:12674570

2-Naphthalenecarboxylicacid, 3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylicacid, 3-nitro-
    • 3-NITRO-2-NAPHTHOIC ACID
    • 3-Nitronaphthalene-2-carboxylic acid
    • 2-Naphthalenecarboxylicacid,3-nitro
    • 2-Naphthoicacid,3-nitro-(6CI)
    • 3-Nitro-2-naphthalenecarboxylic acid
    • DTXSID60506477
    • 2-Naphthalenecarboxylic acid, 3-nitro-
    • 3-NITRO-2-NAPHTHOICACID
    • 73428-03-2
    • SCHEMBL11581177
    • FT-0747518
    • Inchi: InChI=1S/C11H7NO4/c13-11(14)9-5-7-3-1-2-4-8(7)6-10(9)12(15)16/h1-6H,(H,13,14)
    • InChI Key: BYIUVFKAWSUUPU-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 217.03800
  • Monoisotopic Mass: 217.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1Ų
  • XLogP3: 2.5

Experimental Properties

  • PSA: 83.12000
  • LogP: 2.96940

2-Naphthalenecarboxylicacid, 3-nitro- Related Literature

  • 1. Notes
    J. H. S. Green,Z. S. Ariyan,H. Suschitzky,D. D. Perrin,A. Chatterjee,B. Chaudhury,G. A. Bottomley,I. H. Coopes,H. Irving,R. D. Gillard,M. S. Gibson,R. D. Topsom,J. Vaughan,Leonardo Garcia,Milton Orchin,N. Bacon,S. Brewis,G. E. Usher,E. S. Waight,Wilson Baker,B. F. Burrows,Ng. Ph. Buu-Ho?,G. Saint-Ruf,W. P. Griffith,J. Lewis,G. Wilkinson J. Chem. Soc. 1961 2241
  • 2. Journal: index of authors, 1961

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